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Tenellin Profile

Property Description

Chemical Class 2-pyridone (a rare 4-hydroxypyridone) fungal metabolite [1] [2]

Producing
Organisms

Entomopathogenic fungi of the genus Beauveria [1] [2]

Molecular
Formula

C₂₁H₂₃NO₅ [2]

Biosynthetic
Logic

Synthesized by an iterative polyketide synthase-nonribosomal peptide synthetase
(PKS-NRPS) hybrid system [1] [3]

| Key Bioactivities | • Inhibits Mg²⁺-, Ca²⁺-, and Na+/K+-ATPase activities in equine erythrocytes [2] •

Cytotoxic to insect cells (Sf9 and Sf21) [2] |
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The search results highlight heterologous expression and genetic engineering as key methods for studying

Tenellin and its analogs, which can indirectly inform on stability and production.

Heterologous Expression: The complete biosynthetic pathway for tenellin was first successfully
expressed in the heterologous host Aspergillus oryzae in 2010 [3]. This technique allows for the

production and study of tenellin outside of its native Beauveria host.
Pathway Engineering: Research has shown that swapping domains between the tenellin
biosynthetic gene cluster and that of the related metabolite bassianin can generate many new hybrid
metabolites [1]. This demonstrates the potential for combinatorial biosynthesis to create analogs with

potentially improved properties, which may include stability.
Pathway Elucidation: Studies have successfully used gene knock-out experiments to isolate

biosynthetic intermediates, such as prototenellin D, a tetramic acid precursor to the 2-pyridone
structure of tenellin [4]. Understanding these precursors is crucial for biosynthetic studies.

The following diagram illustrates the general experimental workflow for studying Tenellin through

heterologous expression and genome mining, as detailed in the search results [1] [3].
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Tenellin Biosynthesis Research Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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